4-[1-[(3-Fluorophenyl)methyl]piperidine-3-carbonyl]morpholine-2-carboxamide

• IUPAC Name: 4-[1-[(3-fluorophenyl)methyl]piperidine-3-carbonyl]morpholine-2-carboxamide
• InChI: InChI=1S/C18H24FN3O3/c19-15-5-1-3-13(9-15)10-21-6-2-4-14(11-21)18(24)22-7-8-25-16(12-22)17(20)23/h1,3,5,9,14,16H,2,4,6-8,10-12H2,(H2,20,23)
• InChI Key: QBANCNNTPNCAFV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC(=CC=C2)F)C(=O)N3CCOC(C3)C(=O)N
• Molecular Formula: C18H24FN3O3
• Molecular Weight: 349.4 g/mol

Description

4-[1-[(3-Fluorophenyl)methyl]piperidine-3-carbonyl]morpholine-2-carboxamide is a chemical compound that has been widely researched for its potential applications in various fields of scientific research. The compound is also known by its chemical name, FMPMC, and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of FMPMC involves its binding to certain receptors in the brain, including the dopamine D2 receptor and the sigma-1 receptor. This binding activity has been shown to have a modulatory effect on various neurotransmitter systems, including dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects:
FMPMC has been shown to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter systems, the enhancement of cognitive function, and the reduction of anxiety and depression symptoms. The compound has also been shown to have potential applications in the treatment of various neurological disorders, including schizophrenia and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using FMPMC in lab experiments is its high affinity for certain receptors in the brain, which makes it a potential candidate for the development of new drugs. However, the compound's complex synthesis process and relatively high cost may limit its use in certain research settings.

Future Directions

There are many potential future directions for research involving FMPMC, including the development of new drugs for the treatment of various neurological disorders, the investigation of its potential as a cognitive enhancer, and the exploration of its effects on other neurotransmitter systems. Further research is needed to fully understand the compound's potential applications and limitations.

Synthesis Methods

The synthesis of FMPMC involves a multi-step process that includes the reaction of 3-fluorobenzylamine with piperidine-3-carboxylic acid, followed by the addition of morpholine-2-carboxylic acid and the use of a coupling agent to form the final product. The process has been refined over the years, with various modifications being made to improve yield and purity.

Scientific Research Applications

FMPMC has been studied for its potential applications in a variety of scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. The compound has been shown to have a high affinity for certain receptors in the brain, making it a potential candidate for the development of new drugs for the treatment of various neurological disorders.